methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate

• Molecular Formula: C22H23ClN4O3S2
• Molecular Weight: 491 g/mol
• IUPAC Name: methyl 4-[[2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H23ClN4O3S2/c1-3-27-19(13-31-12-15-4-8-17(23)9-5-15)25-26-22(27)32-14-20(28)24-18-10-6-16(7-11-18)21(29)30-2/h4-11H,3,12-14H2,1-2H3,(H,24,28)
• InChI Key: JOKHSISXCVFUHB-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)CSCC3=CC=C(C=C3)Cl

Description

Methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate, also known as MCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is not yet fully understood, but it is believed to work by inhibiting certain enzymes and proteins that are involved in various physiological processes. methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function and memory. methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has also been shown to inhibit the activity of certain proteins that are involved in cancer cell growth, leading to a reduction in tumor size.
Biochemical and Physiological Effects:
methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from damage caused by free radicals. methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has also been shown to have anti-inflammatory properties, which can reduce inflammation and pain. Additionally, methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been shown to have anxiolytic properties, which can reduce anxiety and improve mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in lab experiments is its versatility. It can be used in a variety of different experiments, ranging from antimicrobial studies to cancer research. Additionally, methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is relatively easy to synthesize, making it readily available for use in experiments. However, one of the limitations of using methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in lab experiments is its potential toxicity. While methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been shown to be relatively safe in animal studies, more research is needed to fully understand its potential side effects.

Future Directions

There are several potential future directions for the study of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate. One area of research could focus on the development of new antibiotics based on the antimicrobial properties of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate. Another area of research could focus on the use of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective properties. Additionally, more research is needed to fully understand the potential side effects of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate and to develop methods for minimizing any potential toxicity.

Synthesis Methods

The synthesis of methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate involves the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride, which is then reacted with 4-ethyl-5-mercapto-1,2,4-triazole to yield 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoic acid. This acid is then methylated using dimethyl sulfate to form methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate.

Scientific Research Applications

Methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been extensively studied for its potential applications in various scientific research fields. It has been shown to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. Additionally, methyl 4-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective properties.